3-(1-(thiophene-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[1-(thiophene-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• InChI: InChI=1S/C15H14N4O2S2/c20-14(10-3-7-22-9-10)18-5-1-11(2-6-18)19-15(21)13-12(16-17-19)4-8-23-13/h3-4,7-9,11H,1-2,5-6H2
• InChI Key: CFCYEAULVZEEHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(C=CS3)N=N2)C(=O)C4=CSC=C4
• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol
• CAS No.: 2034380-79-3

Description

The compound “3-(1-(thiophene-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one” is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a piperidine ring, and a triazine ring.

Scientific Research Applications

Advanced Materials Design

Fused Tris(thienothiophene)-Based Electron Acceptor : A study on fused tris(thienothiophene) highlights its strong electron-donating and molecular packing properties, making it an excellent candidate for high-performance as-cast solar cells. The related compound demonstrated significant improvements in power conversion efficiencies due to its low bandgap and high electron mobility, suggesting that derivatives like "3-(1-(thiophene-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one" could also find applications in photovoltaic devices or organic electronics (Li et al., 2018).

Heterocyclic Chemistry

Advances in Thienyl-Triazine Chemistry : Thienyl-triazine systems, similar to the queried compound, are integral to material chemistry, with applications ranging from star molecules, linear and hyperbranched polymers, to porous materials. Their synthesis and diverse applications underscore the importance of such compounds in developing new materials with tailored properties (Kumar & Agrawal, 2023).

Quantum Chemical Calculations

Quantitative Structure-Activity Relationship (QSAR) : QSAR studies on derivatives of benzothiazoles substituted piperazine compounds, sharing structural similarities with the queried compound, provide insights into their theoretical minimum energy structures and potential biological activities. Such analyses are crucial for understanding the interaction of these compounds with biological targets and could guide the design of new drugs or materials (Al-Masoudi et al., 2011).